Cas no 868678-11-9 (N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-11-9
• MF: C₁₉H₁₄F₂N₂O₃
• MW: 356.322871685028
• CID: 6325259
• PubChem ID: 7189954
• Update Time: 2025-06-07

N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(4-fluorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• 868678-11-9
• AKOS024612161
• F1825-0013
• 1-((4-fluorobenzyl)oxy)-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(4-fluorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide

• Inchi： 1S/C19H14F2N2O3/c20-14-5-3-13(4-6-14)12-26-23-11-1-2-17(19(23)25)18(24)22-16-9-7-15(21)8-10-16/h1-11H,12H2,(H,22,24)
• InChI Key： RBXQKNJIPZDXLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CON1C=CC=C(C(NC2C=CC(=CC=2)F)=O)C1=O

Computed Properties

• Exact Mass: 356.09724864g/mol
• Monoisotopic Mass: 356.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 868678-11-9 and Product Name: N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Compound with the CAS number 868678-11-9 and the product name N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms and a pyridine core suggests a high degree of functional complexity, which may contribute to its unique pharmacological properties.

The molecular framework of this compound consists of a pyridine ring substituted with various functional groups, including fluorophenyl moieties and an amide linkage. The 4-fluorophenyl groups are particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. The methoxy group further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. This combination of structural features makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the design and synthesis of heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound in question belongs to this class of molecules and exhibits structural features that are reminiscent of known bioactive scaffolds. For instance, the dihydropyridine core is well-known for its role in cardiovascular drugs, while the amide functionality is commonly found in protease inhibitors and other enzyme-targeting agents.

One of the most compelling aspects of this compound is its potential as a pharmacological probe. The presence of multiple fluorine atoms may enhance its interaction with biological targets by increasing lipophilicity and reducing metabolic degradation. Additionally, the fluorophenyl groups could serve as recognition elements for specific binding sites on proteins or enzymes. These features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds. Molecular modeling techniques can be employed to predict the binding affinity and mode of interaction between this compound and potential biological targets. Such simulations can provide valuable insights into its mechanism of action and guide further optimization efforts. For example, virtual screening can help identify which parts of the molecule are critical for binding and which modifications might enhance its potency or selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, may be employed to improve efficiency and scalability. The use of fluorinated building blocks can add an additional layer of complexity but also offers unique opportunities for fine-tuning the properties of the final product.

In terms of biological activity, preliminary studies suggest that this compound may exhibit a range of pharmacological effects depending on the specific context. For instance, it might interact with enzymes involved in metabolic pathways or receptors mediating neurotransmission. While detailed pharmacological characterization is still ongoing, these early findings are promising and warrant further investigation.

The development of new pharmaceuticals is a complex process that involves not only chemical synthesis but also preclinical testing and clinical trials. If this compound proves to be effective in preclinical studies, it could proceed to human trials where its safety and efficacy would be rigorously evaluated. The integration of computational modeling with experimental data will be crucial in guiding these efforts and ensuring that resources are focused on the most promising candidates.

From an industrial perspective, the production and commercialization of such compounds require robust manufacturing processes that meet regulatory standards. Continuous improvements in synthetic methodologies can reduce costs and increase availability, making it more feasible for pharmaceutical companies to explore new drug candidates based on similar molecular frameworks.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties, influence metabolic stability, and enhance binding affinity makes it a valuable tool for drug design. The compound described here exemplifies how strategic incorporation of fluorine can lead to novel molecules with unique properties that may translate into improved therapeutic outcomes.

In conclusion,N-(4-fluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-11-9) represents a promising entry point for further exploration in pharmaceutical chemistry. Its intricate structure, featuring multiple fluorine atoms and a pyridine core, holds significant potential for development into novel therapeutic agents, particularly given its structural similarity to known bioactive scaffolds. As research continues, advances in computational modeling, synthetic methodologies,and pharmacological characterization will likely uncover even more about its potential applications, paving the way for new treatments across various therapeutic areas.